Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21341270 Avilamycin 11051-71-1 C61H88Cl2O32
VC21341655 4-Amino-N-((4-benzyl-2-morpholinyl)methyl)-5-chloro-2-ethoxybenzamide 112885-33-3 C21H26ClN3O3
VC21341336 Chlorambucil half mustard 116505-53-4 C12H16ClNO2
VC21341395 Oxidopamine 1199-18-4 C8H11NO3
VC21346801 Dihydro Donepezil 120012-04-6 C24H31NO3
VC21349067 Ethynodiol 1231-93-2 C20H28O2
VC21341300 (6R,7S)-Cefoperazone 1315481-36-7 C20H20N6O7S4
VC21346988 17,21-Dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione 13504-15-9 C22H28O4
VC21346795 2-((1-Benzylpiperidin-4-yl)methylene)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one 145546-80-1 C24H27NO3
VC21341399 N,N-Dimethyl-L-phenylalanine 17469-89-5 C11H15NO2
VC21346984 17,21-Dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 18383-24-9 C22H30O4
VC21346938 2-hydroxyethyl (2R)-2-amino-2-(4-hydroxyphenyl)acetate 203007-73-2 C10H13NO4
VC21341614 Deoxystreptamine-kanosaminide 20744-51-8 C12H25N3O7
VC21341406 7-Aminodesacetoxycephalosporanic acid 22252-43-3 C8H10N2O3S
VC21349010 Paracetamol sulfate potassium salt 32113-41-0 C8H8KNO5S
VC21341339 4',5'-Dihydrocefradine 37051-00-6 C16H21N3O4S
VC21341226 N-(2,6-Dimethylphenyl)-2-(ethylmethylamino)acetamide Hydrochloride 50295-20-0 C13H21ClN2O
VC21341745 2-(4-Chloro-3-sulphamoylbenzoyl)benzoic acid 5270-74-6 C14H10ClNO5S
VC21346946 Aripiprazole N4-Oxide 573691-11-9 C23H27Cl2N3O3
VC21346904 Cefoperazone sodium 62893-20-3 C25H27N9NaO8S2
VC21341303 6-Chloro-1-Ethyl-4-Oxo-7-(Piperazin-1-yl)-1,4-Dihydroquinoline-3-Carboxylic acid 67681-84-9 C16H18ClN3O3
VC21341345 (E)-4-[4-[bis(2-chloroethyl)amino]phenyl]but-3-enoic acid 73027-06-2 C14H17Cl2NO2
VC21341766 Diclofenac diethylamine 78213-16-8 C18H22Cl2N2O2
VC21346804 (2Z)-5,6-dimethoxy-2-[(1-oxidopyridin-1-ium-4-yl)methylidene]-3H-inden-1-one 896134-06-8 C17H15NO4
VC21341364 N-(3-((4-Amino-6,7-dimethoxyquinazolin-2-yl)(methyl)-amino)propyl)furan-2-carboxamide hydrochloride 98902-29-5 C19H23N5O4 . HCl